Cas no 1467060-68-9 (Methyl 6-chloro-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-1H-indole-3-carboxylate)

• Product Name: Methyl 6-chloro-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-1H-indole-3-carboxylate
• CAS No: 1467060-68-9
• MF: C₁₅H₁₇BClNO₄
• MW: 321.563783407211
• CID: 4821182
• Update Time: 2026-02-27

Methyl 6-chloro-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-chloro-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-1H-indole-3-carboxylate
• TQP0810
• methyl 6-Chloro-5-(5,5-dimethyl-[1,3,2]dioxaborinan-2-yl)-1H-indole-3-carboxylate
• methyl-6-chloro-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-1H-indole-3-carboxylate
• Methyl 6-chloro-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-1H-indole-3-carboxylate

• Inchi： 1S/C15H17BClNO4/c1-15(2)7-21-16(22-8-15)11-4-9-10(14(19)20-3)6-18-13(9)5-12(11)17/h4-6,18H,7-8H2,1-3H3
• InChI Key： PTICAZXUYAIOSL-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C(C(=O)OC)=CN2)C=C1B1OCC(C)(C)CO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 426
• Topological Polar Surface Area: 60.6

Additional information on Methyl 6-chloro-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-1H-indole-3-carboxylate

Recent Advances in the Study of Methyl 6-chloro-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-1H-indole-3-carboxylate (CAS: 1467060-68-9)

Methyl 6-chloro-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-1H-indole-3-carboxylate (CAS: 1467060-68-9) is a boronic ester derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its indole core and boronic acid ester functionality, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of protease inhibitors and other therapeutic agents targeting key enzymatic pathways.

Recent studies have highlighted the potential of this compound in the design of novel kinase inhibitors. The boronic ester moiety is known to interact with active-site serine residues, making it a valuable pharmacophore for targeting serine proteases and kinases. Researchers have explored its utility in the development of covalent inhibitors, leveraging the reversible binding of the boronic acid group to enhance selectivity and potency. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for inhibitors targeting the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer progression.

In addition to its role in kinase inhibition, Methyl 6-chloro-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-1H-indole-3-carboxylate has been investigated for its application in boron neutron capture therapy (BNCT). The compound's boron-rich structure makes it a candidate for BNCT, a targeted radiation therapy for cancer. Preliminary in vitro studies have shown promising results in selective boron delivery to tumor cells, with minimal off-target effects. Further optimization of its pharmacokinetic properties is underway to improve its clinical applicability.

The synthetic accessibility of this compound has also been a focus of recent research. A 2024 report in Organic Letters detailed a streamlined synthetic route using palladium-catalyzed borylation reactions, significantly improving yield and scalability. This advancement is expected to facilitate broader adoption of the compound in drug discovery programs, particularly for high-throughput screening and combinatorial chemistry approaches.

Despite its promising attributes, challenges remain in the development of Methyl 6-chloro-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-1H-indole-3-carboxylate-based therapeutics. Issues such as metabolic stability and in vivo bioavailability require further investigation. Ongoing studies are exploring structural modifications, including the introduction of fluorinated analogs, to address these limitations while retaining the compound's bioactive properties.

In conclusion, Methyl 6-chloro-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-1H-indole-3-carboxylate represents a promising scaffold in medicinal chemistry, with applications spanning from kinase inhibition to targeted cancer therapy. Continued research into its mechanistic insights and therapeutic potential is expected to yield significant contributions to the field of chemical biology and drug development.